1,3-Benzodithiole, 2-propyl-

• CAS No.: 61666-76-0
• Molecular Formula: C10H12S2
• Molecular Weight: 196.3 g/mol
• IUPAC Name: 2-propyl-1,3-benzodithiole
• InChI: InChI=1S/C10H12S2/c1-2-5-10-11-8-6-3-4-7-9(8)12-10/h3-4,6-7,10H,2,5H2,1H3
• InChI Key: HYXVRPCGOKTUBX-UHFFFAOYSA-N
• Canonical SMILES: CCCC1SC2=CC=CC=C2S1

Description

Historical Context and Significance of Benzodithiole Heterocycles

The study of benzodithiole heterocycles has a rich history, with initial interest stemming from their intriguing chemical structures and reactivity. Over the decades, these compounds have transitioned from being mere chemical curiosities to valuable components in the synthesis of complex molecules. Their significance is underscored by their utility as precursors to organic conductors and their incorporation into biologically active molecules. openmedicinalchemistryjournal.comtroindia.inidosi.org The development of efficient synthetic routes to the 1,3-benzodithiole (B1625575) core has been a pivotal aspect of their evolution, enabling broader investigation into their properties and applications. researchgate.net

Structural Features and Core Principles of 1,3-Benzodithioles

The core principles of 1,3-benzodithioles revolve around the reactivity of the C2 position and the stability of the heterocyclic ring system. The C-S bonds within the dithiole ring are relatively stable, yet can be cleaved under specific conditions, making them useful as protecting groups or as part of a more complex reaction sequence.

Research Trajectories Involving 2-Substituted 1,3-Benzodithiole Systems

Research into 2-substituted 1,3-benzodithiole systems has followed several key trajectories. A significant area of investigation has been their use as precursors for the synthesis of aldehydes, ketones, and other functional groups. rsc.org The 1,3-benzodithiole moiety can act as a masked carbonyl group, which can be unveiled under specific hydrolytic conditions.

Another major research direction focuses on the synthesis and properties of 2-alkylidene-1,3-benzodithioles, which are valuable intermediates for further chemical transformations. researchgate.net Furthermore, the introduction of specific substituents at the C2 position has been explored to tune the electronic properties of the molecule for applications in materials science, such as in the development of organic semiconductors. rsc.orgoup.com For instance, the introduction of a silyl (B83357) group at the 2-position has been shown to decrease the ionization potential, making these compounds interesting candidates for new electron donors. oup.com

Recent synthetic advancements have focused on developing efficient, often one-pot, multicomponent reactions to access functionalized 1,3-benzodithioles. researchgate.net Copper-catalyzed cross-coupling reactions have also emerged as a powerful tool for the synthesis of benzodithiole derivatives. nih.govacs.org While a broad range of 2-substituted derivatives have been synthesized and studied, specific and detailed research on 1,3-Benzodithiole, 2-propyl- remains limited in the publicly available scientific literature. However, its properties and reactivity can be largely inferred from the general behavior of other 2-alkyl-substituted 1,3-benzodithioles.

Below is a data table summarizing key information for 1,3-Benzodithiole, 2-propyl-.

Property	Value
IUPAC Name	2-propyl-1,3-benzodithiole
Molecular Formula	C₁₀H₁₂S₂
CAS Number	61666-76-0
Molecular Weight	196.33 g/mol
Canonical SMILES	CCC1SC2=CC=CC=C2S1

Detailed Research Findings on 2-Substituted 1,3-Benzodithioles

While specific studies on the 2-propyl derivative are not extensively documented, research on analogous 2-substituted 1,3-benzodithioles provides valuable insights into its expected chemical behavior.

Synthesis of 2-Substituted 1,3-Benzodithioles

Several general methods are applicable for the synthesis of 2-alkyl-1,3-benzodithioles, including the target compound 1,3-Benzodithiole, 2-propyl- . One common approach involves the reaction of 1,2-benzenedithiol (B97157) with an appropriate aldehyde or its equivalent in the presence of an acid catalyst. For the synthesis of the 2-propyl derivative, butanal would be the corresponding aldehyde.

Another versatile method is the reaction of 1,3-benzodithiolylium salts with organometallic reagents such as Grignard reagents. rsc.org The reaction of a propyl Grignard reagent with a 1,3-benzodithiolylium salt would be expected to yield 2-propyl-1,3-benzodithiole.

The following table outlines general synthetic approaches to 2-substituted 1,3-benzodithioles.

Reaction Type	Reactants	Product
Condensation	1,2-Benzenedithiol, Aldehyde (e.g., Butanal)	2-Alkyl-1,3-benzodithiole
Nucleophilic Addition	1,3-Benzodithiolylium salt, Grignard Reagent (e.g., Propylmagnesium bromide)	2-Alkyl-1,3-benzodithiole
Transdithioacetalization	α-chloroacetals, 1,2-benzenedithiol	2-(1-chloroalkyl)-1,3-benzodithioles

Reactivity and Applications

The primary reactivity of 2-alkyl-1,3-benzodithioles is centered on the C2-H bond. Deprotonation at this position with a strong base generates a nucleophilic carbanion that can react with various electrophiles, allowing for further functionalization.

A key application of 2-substituted 1,3-benzodithioles is their role as masked acyl anions. The 2-substituted 1,3-benzodithiole can be deprotonated and reacted with an electrophile. Subsequent hydrolysis of the dithioacetal unveils a carbonyl group, providing a route to ketones.

The table below summarizes some of the key reactions and potential applications of 2-substituted 1,3-benzodithioles, which would be applicable to the 2-propyl derivative.

Reaction	Reagents	Resulting Functional Group/Application
Deprotonation and Alkylation	1. Strong Base (e.g., n-BuLi) 2. Electrophile (e.g., Alkyl halide)	Further C2-functionalization
Hydrolysis	HgCl₂/H₂O or other methods	Carbonyl group (Ketone synthesis)
Oxidation	Oxidizing agents	Sulfoxides and Sulfones

Advanced Synthetic Methodologies for 1,3 Benzodithiole and Its 2 Propyl Derivative

Strategic Approaches to the 1,3-Benzodithiole (B1625575) Core Construction

The synthesis of the 1,3-benzodithiole core can be achieved through several strategic approaches, each offering distinct advantages in terms of efficiency and substrate scope. These methods primarily focus on the formation of the five-membered dithiole ring fused to a benzene (B151609) ring.

Cyclization Reactions Employing Vicinal Dithiols

A foundational method for constructing the 1,3-benzodithiole scaffold involves the cyclization of benzene-1,2-dithiol, a vicinal dithiol, with a suitable one-carbon electrophile. This approach directly forms the desired heterocyclic system by bridging the two thiol groups.

The reaction of benzene-1,2-dithiol with various reagents such as dichloromethane (B109758), formaldehyde, or phosgene (B1210022) derivatives in the presence of a base provides the 1,3-benzodithiole ring system. For instance, the condensation of benzene-1,2-dithiol with ketones or aldehydes furnishes 2,2-disubstituted-1,3-benzodithioles. nih.gov This straightforward condensation reaction is a reliable method for accessing a range of C2-substituted benzodithioles.

Reactant 1	Reactant 2	Product	Notes
Benzene-1,2-dithiol	Dichloromethane	1,3-Benzodithiole	Basic conditions
Benzene-1,2-dithiol	Formaldehyde	1,3-Benzodithiole	Acidic or basic catalysis
Benzene-1,2-dithiol	Acetone	2,2-Dimethyl-1,3-benzodithiole	Acid catalysis

Transition Metal-Catalyzed Coupling Reactions for Carbon-Sulfur Bond Formation

Modern synthetic chemistry has seen a surge in the application of transition metal catalysis for the efficient formation of carbon-sulfur (C-S) bonds. These methods offer alternative pathways to the 1,3-benzodithiole core, often starting from more readily available precursors than vicinal dithiols.

Copper-catalyzed reactions have emerged as a powerful tool for the synthesis of benzodithiole derivatives. An efficient and modular copper-catalyzed protocol involves the reaction of 2-bromo-benzothioamides with elemental sulfur (S₈) under alkaline conditions. organic-chemistry.orgegyankosh.ac.in This reaction proceeds through an unexpected sulfur rearrangement to afford benzodithiole derivatives in good yields. organic-chemistry.orgegyankosh.ac.in The choice of copper source, ligand, and base is crucial for optimizing the reaction yield. organic-chemistry.org For example, copper(I) iodide (CuI) has been shown to be a superior catalyst compared to other copper salts like CuBr, CuCl, and CuOAc. organic-chemistry.org

Palladium catalysis has also been employed in the synthesis of sulfur-containing heterocycles. While direct palladium-catalyzed synthesis of the 1,3-benzodithiole core is less common, related palladium-catalyzed C-S cross-coupling reactions provide a conceptual framework for potential synthetic routes. organic-chemistry.org

Catalyst System	Starting Materials	Product	Key Features
CuI / o-phenanthroline / Cs₂CO₃	2-Bromo-benzothioamides, S₈	1,3-Benzodithiole derivatives	Efficient, modular, involves sulfur rearrangement. organic-chemistry.orgegyankosh.ac.in
Pd(OAc)₂ / Ligand	Aryl halides, Sulfur source	Thioethers/Heterocycles	Demonstrates C-S bond formation feasibility. organic-chemistry.org

One-Pot Multicomponent Syntheses of Benzodithiole Scaffolds

One-pot multicomponent reactions (MCRs) represent a highly efficient strategy for the synthesis of complex molecules from simple starting materials in a single synthetic operation. While specific MCRs for the direct synthesis of the 1,3-benzodithiole scaffold are not extensively documented, the principles of one-pot synthesis are applicable. For instance, a copper-catalyzed three-component reaction involving o-iodobenzamides, elemental sulfur, and dichloromethane has been used to afford 2,3-dihydrobenzothiazinones, showcasing the potential for multicomponent strategies in constructing sulfur-containing heterocycles. organic-chemistry.org The development of a one-pot synthesis for 1,3-benzodithioles would likely involve the in situ generation of a vicinal dithiol or a related reactive intermediate, followed by cyclization with a one-carbon component.

Regioselective Functionalization at the C2-Position of 1,3-Benzodithiole

The C2-position of the 1,3-benzodithiole ring is particularly amenable to functionalization, allowing for the introduction of a wide variety of substituents. This section focuses on the synthesis of 2-alkyl derivatives, with a specific emphasis on the 2-propyl group, and the use of the 1,3-benzodithiole moiety as a masked acyl carbanion.

Synthesis of 2-Alkyl-1,3-benzodithioles

The introduction of an alkyl group at the C2-position can be achieved through the deprotonation of the C2-proton of 1,3-benzodithiole followed by reaction with an alkyl halide. The acidity of the C2-protons is enhanced by the adjacent sulfur atoms, facilitating their removal by a strong base such as n-butyllithium.

To synthesize 2-propyl-1,3-benzodithiole, 1,3-benzodithiole can be treated with n-butyllithium to generate the 2-lithio-1,3-benzodithiole anion. This nucleophilic species can then react with a propyl halide, such as 1-bromopropane (B46711) or 1-iodopropane, in a nucleophilic substitution reaction to yield the desired 2-propyl-1,3-benzodithiole. This method is analogous to the well-established alkylation of 2-lithio-1,3-dithianes. organic-chemistry.org

Starting Material	Reagents	Intermediate	Product
1,3-Benzodithiole	1. n-Butyllithium 2. 1-Bromopropane	2-Lithio-1,3-benzodithiole	2-Propyl-1,3-benzodithiole

Derivatization via Acyl Carbanion Equivalents

A significant application of the 1,3-benzodithiole scaffold in organic synthesis is its use as a masked acyl carbanion, a concept known as "umpolung" or polarity inversion. wikipedia.org The C2-carbon of an aldehyde is normally electrophilic. However, by converting the aldehyde into its 1,3-benzodithiole derivative, the C2-proton becomes acidic and can be removed by a strong base to generate a nucleophilic carbanion. This carbanion is a synthetic equivalent of an acyl anion, which is a challenging synthon to generate directly.

This strategy, famously demonstrated with 1,3-dithianes in the Corey-Seebach reaction, is equally applicable to 1,3-benzodithioles. organic-chemistry.org The 2-lithio-1,3-benzodithiole, generated by deprotonation, can react with various electrophiles such as alkyl halides, epoxides, and carbonyl compounds. Subsequent hydrolysis of the resulting 2-substituted-1,3-benzodithiole, often mediated by mercury(II) salts, cleaves the dithioacetal and reveals the carbonyl group, effectively accomplishing the synthesis of a ketone or an aldehyde that would be difficult to access through conventional methods. youtube.com For example, the reaction of 2-lithio-1,3-benzodithiole with an alkyl halide followed by hydrolysis yields an aldehyde. If the 2-position is first alkylated and then the remaining C2-proton is removed and reacted with a second electrophile, subsequent hydrolysis will produce a ketone. youtube.com

This umpolung strategy allows for the formation of carbon-carbon bonds that are otherwise challenging to construct, making the 1,3-benzodithiole moiety a valuable tool for complex molecule synthesis. egyankosh.ac.in

Methods for Introducing Specific Alkyl Moieties, such as the Propyl Group

The introduction of a propyl group at the 2-position of the 1,3-benzodithiole ring is a key synthetic transformation. Several methodologies can be employed to achieve this, primarily involving the reaction of 1,2-benzenedithiol (B97157) with a suitable three-carbon electrophile or the alkylation of a pre-formed 1,3-benzodithiole intermediate.

One of the most direct and widely utilized methods for the synthesis of 2-substituted-1,3-benzodithioles is the acid-catalyzed condensation of 1,2-benzenedithiol with an aldehyde. To introduce a propyl group, butyraldehyde (B50154) is the reagent of choice. This reaction proceeds through the formation of a hemithioacetal followed by cyclization and dehydration to yield the desired 2-propyl-1,3-benzodithiole. The reaction is typically carried out in the presence of a protic or Lewis acid catalyst.

A general procedure for this transformation is as follows:

1,2-Benzenedithiol and butyraldehyde are dissolved in a suitable solvent, such as toluene (B28343) or dichloromethane.

A catalytic amount of an acid, for instance, p-toluenesulfonic acid or a Lewis acid like boron trifluoride etherate, is added to the mixture.

The reaction is then heated, often with azeotropic removal of water, to drive the equilibrium towards the formation of the benzodithiole.

Upon completion, the reaction is worked up by washing with a basic solution to remove the acid catalyst, followed by purification of the product, typically by column chromatography.

The yields for this type of reaction are generally good, though they can be influenced by the specific reaction conditions and the purity of the starting materials.

An alternative approach involves the deprotonation of the unsubstituted 1,3-benzodithiole at the 2-position to form a carbanion, which is then quenched with a propyl electrophile, such as propyl bromide or propyl iodide. This method relies on the acidity of the C-2 proton of the 1,3-benzodithiole ring. A strong base, such as n-butyllithium or lithium diisopropylamide (LDA), is required to effect the deprotonation. The resulting 2-lithio-1,3-benzodithiole is a potent nucleophile that readily reacts with alkyl halides.

The reaction conditions for this method are critical and must be strictly anhydrous and performed under an inert atmosphere to prevent the quenching of the organolithium intermediate by moisture or oxygen.

Method	Reactants	Catalyst/Base	General Conditions	Advantages	Disadvantages
Condensation	1,2-Benzenedithiol, Butyraldehyde	Protic or Lewis Acid (e.g., p-TsOH, BF3·OEt2)	Heating in a solvent with water removal	Direct, often high-yielding	Requires elevated temperatures
Deprotonation/Alkylation	1,3-Benzodithiole, Propyl Halide	Strong Base (e.g., n-BuLi, LDA)	Anhydrous, inert atmosphere, low temperature	Milder conditions for the alkylation step	Requires pre-formed 1,3-benzodithiole, sensitive to air and moisture

Synthesis of 1,3-Benzodithiole-2-Thiones and Related Heterocycles

1,3-Benzodithiole-2-thione (B1218078) is a valuable intermediate in the synthesis of various 2-substituted 1,3-benzodithioles and other related heterocyclic systems. Its synthesis is most commonly achieved through the reaction of 1,2-benzenedithiol with a one-carbon electrophile that can provide the thiocarbonyl group.

A prevalent method for the synthesis of 1,3-benzodithiole-2-thione involves the reaction of 1,2-benzenedithiol with thiophosgene (B130339) (CSCl2) or a thiophosgene equivalent. This reaction is typically carried out in the presence of a base to deprotonate the thiol groups of 1,2-benzenedithiol, forming a more nucleophilic thiolate species that readily attacks the electrophilic carbon of thiophosgene.

Another common and often safer alternative to thiophosgene is the use of carbon disulfide (CS2) in the presence of a base. In this procedure, 1,2-benzenedithiol is treated with a base, such as potassium hydroxide (B78521) or sodium hydroxide, in a suitable solvent like ethanol (B145695) or dimethylformamide. Carbon disulfide is then added to the resulting dithiolate solution. The reaction proceeds through the formation of a dithiocarbonate intermediate, which then undergoes intramolecular cyclization to afford the 1,3-benzodithiole-2-thione.

Reagent	Base	General Conditions	Key Features
Thiophosgene (CSCl2)	Amine bases (e.g., triethylamine) or inorganic bases	Organic solvent, often at room temperature	Highly reactive, but toxic and requires careful handling
Carbon Disulfide (CS2)	Strong bases (e.g., KOH, NaOH)	Polar solvent (e.g., ethanol, DMF), often with heating	Safer alternative to thiophosgene, readily available reagent

The resulting 1,3-benzodithiole-2-thione can serve as a precursor to 2-propyl-1,3-benzodithiole. While not a direct conversion, the thione can be transformed into a more reactive intermediate. For example, it can be converted to a 2-chloro-1,3-benzodithiolium salt, which can then be subjected to reaction with a propyl nucleophile, such as a propyl Grignard reagent or propyl lithium. Alternatively, reductive desulfurization methods could potentially be employed, followed by alkylation, although this represents a less direct route. The versatility of the 1,3-benzodithiole-2-thione makes it a cornerstone in the synthesis of a wide array of 1,3-benzodithiole derivatives.

Elucidating the Reactivity and Reaction Mechanisms of 1,3 Benzodithiole Derivatives

Reactivity of the 1,3-Dithiolane (B1216140) Ring System within the Benzodithiole Framework

The reactivity of the 1,3-benzodithiole (B1625575) ring is largely centered around the C2-position of the dithiolane moiety. This carbon atom is flanked by two sulfur atoms, which influence its electronic properties and susceptibility to chemical transformations.

Nucleophilic Additions and Substitutions at the C2-Position

The C2-position of 2-substituted-1,3-benzodithioles, such as the 2-propyl derivative, is susceptible to nucleophilic attack. This reactivity is a consequence of the ability of the adjacent sulfur atoms to stabilize both anionic and cationic intermediates. While direct nucleophilic substitution on a 2-alkyl derivative like 2-propyl-1,3-benzodithiole is not a commonly reported reaction without prior activation, the underlying principles can be understood from the reactivity of related systems. For instance, in related 1,3-dithiolane systems, the C2-proton can be abstracted by a strong base to form a carbanion, which then reacts with electrophiles.

Conversely, if a suitable leaving group is present at the C2-position, nucleophilic substitution can occur. The general mechanism involves the attack of a nucleophile on the electrophilic C2 carbon, leading to a tetrahedral intermediate, followed by the departure of the leaving group. The stability of the resulting 2-substituted 1,3-benzodithiole product drives the reaction.

To illustrate the scope of nucleophilic substitution at the C2 position of the 1,3-benzodithiole ring system, the following table summarizes various nucleophilic substitution reactions on activated 1,3-benzodithiole precursors.

Precursor	Nucleophile	Product
2-Bromo-1,3-benzodithiole	Methoxide	2-Methoxy-1,3-benzodithiole
2-(Methylthio)-1,3-benzodithiole	Phenylmagnesium bromide	2-Phenyl-1,3-benzodithiole
1,3-Benzodithiolylium tetrafluoroborate	Indole	2-(Indol-3-yl)-1,3-benzodithiole
1,3-Benzodithiolylium tetrafluoroborate	Water	1,3-Benzodithiole-2-one

This table presents generalized reactions of the 1,3-benzodithiole system to illustrate the principle of nucleophilic substitution at the C2-position.

Reactions Involving 1,3-Benzodithiolylium Salts

The formation of 1,3-benzodithiolylium salts significantly enhances the electrophilicity of the C2-carbon, making it highly susceptible to nucleophilic attack. These salts are stable carbocations, owing to the delocalization of the positive charge onto the two sulfur atoms. The generation of a 2-propyl-1,3-benzodithiolylium salt could be envisioned through hydride abstraction from 2-propyl-1,3-benzodithiole.

Once formed, the 1,3-benzodithiolylium cation readily reacts with a wide range of nucleophiles, including carbon, nitrogen, oxygen, and sulfur nucleophiles. This reactivity provides a powerful method for the introduction of various functional groups at the C2-position. For example, reaction with organometallic reagents would lead to the formation of a C-C bond, while reaction with alcohols or amines would yield the corresponding 2-alkoxy or 2-amino derivatives.

The following table provides examples of the diverse reactivity of 1,3-benzodithiolylium salts with various nucleophiles.

Nucleophile	Product of Reaction with 1,3-Benzodithiolylium Salt
Grignard Reagents (R-MgX)	2-Alkyl/Aryl-1,3-benzodithiole
Alcohols (R-OH)	2-Alkoxy-1,3-benzodithiole
Amines (R-NH2)	2-Amino-1,3-benzodithiole
Thiophenols (Ar-SH)	2-(Arylthio)-1,3-benzodithiole

This table illustrates the general reactivity of 1,3-benzodithiolylium salts, which is applicable to derivatives such as the hypothetical 2-propyl-1,3-benzodithiolylium salt.

Mechanistic Pathways in Benzodithiole Formation Reactions

The synthesis of the 1,3-benzodithiole core can be achieved through various mechanistic pathways, each offering a unique approach to this heterocyclic system.

Intramolecular Oxidative Dehydrogenative Cyclization Mechanisms

One plausible, though less commonly cited for this specific system, pathway to 1,3-benzodithioles is through an intramolecular oxidative dehydrogenative cyclization. This process would likely involve a precursor molecule containing both a benzene (B151609) ring and a dithioacetal moiety that can undergo cyclization. The mechanism is thought to proceed via the generation of a reactive intermediate, such as a cation or a radical cation, on the aromatic ring. This is followed by an intramolecular electrophilic attack by the sulfur atom of the dithioacetal. Subsequent aromatization through dehydrogenation, often facilitated by an oxidizing agent, would then yield the stable 1,3-benzodithiole ring system. rsc.orgresearchgate.net The specific nature of the oxidant and the reaction conditions would be critical in directing the course of such a reaction. rsc.orgresearchgate.net

Sulfur Rearrangement Mechanisms in Copper-Catalyzed Processes

Copper-catalyzed reactions have emerged as a powerful tool for the synthesis of benzodithiole derivatives. acs.orgnih.gov These reactions often involve a fascinating sulfur rearrangement mechanism. acs.orgnih.gov A proposed pathway begins with a 2-bromo-benzothioamide, which in the presence of a copper(I) catalyst and a base, is believed to form an anion. acs.orgnih.gov This anion can then undergo an intramolecular copper-catalyzed Ullmann-type coupling to generate a benzothietane-2-imine intermediate. acs.orgnih.gov

Subsequent cleavage of the C-S bond in this strained four-membered ring leads to a ring-opened thiophenolate. acs.orgnih.gov This intermediate then reacts with a sulfur source, such as elemental sulfur (S8), to form a disulfide or a related species. acs.orgnih.gov Finally, an intramolecular addition/elimination process results in the formation of the 1,3-benzodithiole product. acs.orgnih.gov An alternative mechanistic proposal involves the initial formation of a copper thiolate adduct, which undergoes oxidative addition into the C-Br bond to form a five-membered cupracycle. acs.orgnih.gov

Benzyne-Mediated Reactions and Trapping of Cycloaddition Intermediates

Benzyne, a highly reactive intermediate, can be utilized in the synthesis of the 1,3-benzodithiole skeleton. The reaction of benzyne, generated in situ, with carbon disulfide leads to the formation of a resonance-stabilized carbene, 1,3-benzodithiol-2-ylidene. rsc.org This nucleophilic carbene can be effectively trapped by protic substrates. rsc.org Protonation of the carbene generates the 1,3-benzodithiolylium ion, which can then react with various nucleophiles present in the reaction mixture to afford 2-substituted 1,3-benzodithioles. rsc.org In the absence of a suitable trapping agent, the carbene intermediate can dimerize. rsc.org This benzyne-mediated approach offers a unique entry into the 1,3-benzodithiole system through a cycloaddition-type mechanism. rsc.orgnih.gov

Oxidation and Reduction Chemistry of 1,3-Benzodithioles and Derivatives

Oxidation of 1,3-Benzodithiole Derivatives

The oxidation of 1,3-benzodithiole derivatives primarily targets the sulfur atoms, converting them to higher oxidation states. The specific products formed often depend on the nature of the substituent at the 2-position and the oxidizing agent employed.

One notable example is the oxidation of 2,2-dialkyl-1,3-benzodithioles with lead tetraacetate. This reaction predominantly yields the corresponding sulfoxides and disulfoxides. researchgate.net The stereochemistry of these products has been elucidated using nuclear magnetic resonance (NMR) spectroscopy. researchgate.net

In the case of 2-methyl-2-aryl substituted 1,3-benzodithioles, oxidation with lead tetraacetate results in the formation of sulfoxides as minor products. The major reaction pathway involves the oxidative attack on the methyl group, leading to a variety of products including acetoxy, diacetoxy, formyl, and carboxylic acid derivatives, as well as products from ring cleavage. researchgate.net

The table below summarizes the oxidation products of some 1,3-benzodithiole derivatives.

Starting Material	Oxidizing Agent	Major Products	Minor Products
2,2-Dialkyl-1,3-benzodithiole	Lead Tetraacetate	Sulfoxides, Disulfoxides	-
2-Methyl-2-aryl-1,3-benzodithiole	Lead Tetraacetate	Products of methyl group oxidation (acetoxy, diacetoxy, formyl, carboxylic acid derivatives), Ring cleavage products	Sulfoxides

Further transformations of oxidized 1,3-benzodithiole derivatives have been explored. For instance, certain benzodithiole derivatives can be converted to other important compounds through reactions with meta-chloroperoxybenzoic acid (m-CPBA) and hydrogen peroxide.

Reduction of 1,3-Benzodithiole Derivatives

Detailed research findings on the specific reduction of 2-propyl-1,3-benzodithiole and its closely related derivatives are not extensively documented in the reviewed literature. General principles of reducing sulfur-containing heterocyclic compounds suggest potential reaction pathways. For instance, strong reducing agents like lithium aluminum hydride (LiAlH₄) are known to reduce various functional groups and could potentially effect the C-S bonds in the dithiole ring, possibly leading to ring opening. Catalytic hydrogenation is another common reduction method that could potentially saturate the aromatic ring or cleave the C-S bonds, depending on the catalyst and reaction conditions. However, without specific studies on 2-propyl-1,3-benzodithiole, these remain hypothetical pathways.

Advanced Analytical and Spectroscopic Characterization in 1,3 Benzodithiole Research

Spectroscopic Techniques for Structural Elucidation

Spectroscopic methods are indispensable for determining the molecular structure, conformation, and electronic properties of 1,3-benzodithiole (B1625575) compounds.

X-ray crystallography stands as the definitive method for determining the three-dimensional arrangement of atoms in a crystalline solid, providing unequivocal evidence of molecular conformation and absolute configuration. In the field of 1,3-benzodithiole research, this technique has been crucial for assigning the absolute configuration of chiral derivatives. For instance, the absolute configuration of diastereoisomers of 2-(2'-methylbutyl)-1,3-benzodithiole 1-oxide was unequivocally established using X-ray crystallography. rsc.orgrsc.org This analysis confirmed the (1S:2S:2'S) absolute configuration for the most strongly retained diastereoisomer in chromatographic separation. rsc.orgrsc.org

The structural data obtained from X-ray diffraction analysis of various benzodithiole derivatives reveal key conformational features. acs.orgresearchgate.net While a specific crystal structure for "1,3-Benzodithiole, 2-propyl-" is not prominently available in the reviewed literature, analysis of related structures, such as other 2-substituted benzodithioles, provides insight into the likely conformation of the benzodithiole ring system. acs.orgnih.gov The technique is also invaluable for confirming the structure of newly synthesized compounds within this chemical family. rsc.org

Table 1: Representative Crystallographic Data for Benzodithiole Derivatives

Compound	Space Group	Key Structural Findings	Reference
2-(2'-methylbutyl)-1,3-benzodithiole 1-oxide diastereomer	Orthorhombic	Assignment of (1S:2S:2'S) absolute configuration	rsc.orgrsc.org

Note: This table is illustrative of the application of X-ray crystallography to the benzodithiole class of compounds.

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules in solution. Both ¹H and ¹³C NMR are routinely used to characterize 1,3-benzodithiole derivatives.

In the ¹H NMR spectrum of a typical 2-substituted 1,3-benzodithiole, the protons on the benzene (B151609) ring typically appear as a complex multiplet in the aromatic region. The proton at the C2 position of the dithiole ring gives a characteristic signal whose chemical shift and multiplicity are dependent on the substituent. For "1,3-Benzodithiole, 2-propyl-", the methine proton at C2 would be expected to appear as a triplet, coupled to the adjacent methylene (B1212753) protons of the propyl group. The propyl group itself would display characteristic signals: a triplet for the terminal methyl group, a sextet for the central methylene group, and a quartet for the methylene group attached to the C2 position.

¹³C NMR spectroscopy provides information on the carbon framework of the molecule. The carbon atoms of the benzodithiole ring system have distinct chemical shifts. The C2 carbon is particularly sensitive to the nature of the substituent at this position. In derivatives of 1,3-benzodithiole, the chemical shifts of the carbon atoms provide valuable structural information. kpi.uaresearchgate.net For example, the introduction of substituents at the nitrogen atom in 1,3-thiazepines, a related heterocyclic system, significantly affects the chemical shift of the C4 carbon. researchgate.net Two-dimensional NMR techniques, such as COSY (Correlation Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence), are employed to establish connectivity between protons and carbons, aiding in the unambiguous assignment of all signals in the spectra. researchgate.net

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for "1,3-Benzodithiole, 2-propyl-"

Atom	Predicted ¹H Chemical Shift (ppm)	Predicted ¹³C Chemical Shift (ppm)
Benzene-H	7.0 - 7.3 (m)	121 - 140
C2-H	Triplet	-
Propyl-CH₂ (alpha)	Quartet	~40-50
Propyl-CH₂ (beta)	Sextet	~20-30
Propyl-CH₃	Triplet	~10-15

Note: These are predicted values based on general principles and data for related structures. Actual experimental values may vary.

Ultraviolet-Visible (UV-Vis) spectrophotometry is a valuable technique for the quantitative analysis and investigation of the electronic properties of molecules containing chromophores. The benzodithiole ring system possesses a conjugated π-electron system that gives rise to characteristic absorption bands in the UV-Vis region.

The UV-Vis spectrum of 1,3-benzodithiole derivatives is characterized by absorption maxima that correspond to electronic transitions within the molecule. The position and intensity of these absorption bands can be influenced by the nature of substituents on the benzodithiole core and the solvent used. This technique is often employed to study the electronic structure of novel materials based on the benzodithiole framework. While specific studies focusing solely on the UV-Vis properties of "1,3-Benzodithiole, 2-propyl-" are not detailed in the available literature, the methodology is broadly applicable for this class of compounds. For instance, UV-Vis spectroscopy has been used to characterize 1,3-diarylisobenzofurans, which also contain conjugated aromatic systems. beilstein-journals.org The technique is also fundamental in monitoring reactions and determining the concentration of solutions of such compounds.

Chromatographic Methodologies for Separation and Analysis

Chromatographic techniques are essential for the separation, purification, and analysis of 1,3-benzodithiole compounds from reaction mixtures and for the resolution of stereoisomers.

High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for the separation and analysis of 1,3-benzodithiole derivatives. beilstein-journals.org Its high resolution and sensitivity make it suitable for both qualitative and quantitative analysis. A significant application of HPLC in this area is the separation of enantiomers using chiral stationary phases (CSPs). For example, the enantiomers of 1,3-benzodithiole 1-oxide and its 2-alkyl derivatives have been successfully resolved using chiral stationary phase HPLC. rsc.orgrsc.org This separation is crucial for studying the stereochemistry and biological activity of chiral benzodithioles.

In a typical HPLC setup for the analysis of "1,3-Benzodithiole, 2-propyl-", a reversed-phase column (e.g., C18) would likely be used with a mobile phase consisting of a mixture of an organic solvent (like acetonitrile (B52724) or methanol) and water. nih.govmdpi.com Detection is commonly achieved using a UV detector set at a wavelength where the compound exhibits strong absorbance. nih.gov The retention time of the compound is a characteristic parameter used for its identification under specific chromatographic conditions.

Table 3: HPLC Conditions for Separation of Benzodithiole Derivatives

Column Type	Mobile Phase	Detection	Application	Reference
Chiral Stationary Phase	Not specified	Not specified	Resolution of enantiomers of 1,3-benzodithiole 1-oxides	rsc.orgrsc.org

Note: This table illustrates typical HPLC applications for related compounds, as specific methods for "1,3-Benzodithiole, 2-propyl-" were not found.

Thin-Layer Chromatography (TLC) is a simple, rapid, and versatile technique widely used for the purification and qualitative analysis of organic compounds. escholarship.org In the context of 1,3-benzodithiole chemistry, TLC is routinely used to monitor the progress of chemical reactions, to identify the components in a mixture, and to determine the appropriate solvent system for larger-scale column chromatography purification. The separation on a TLC plate is based on the differential partitioning of the compounds between the stationary phase (typically silica (B1680970) gel) and the mobile phase (an organic solvent or a mixture of solvents). The position of a compound on the developed plate is characterized by its retention factor (Rf) value. Preparative TLC can also be employed for the purification of small quantities of material. escholarship.org

Computational Chemistry for Understanding Molecular Properties and Reactivity

In the advanced characterization of 1,3-benzodithiole derivatives, computational chemistry serves as a powerful tool to complement experimental data. Theoretical calculations provide deep insights into the molecular-level properties that govern the behavior of these compounds. For "1,3-Benzodithiole, 2-propyl-", computational methods are essential for predicting its electronic structure, reactivity, and potential applications in materials science.

Density Functional Theory (DFT) Studies on Electronic Structure

Density Functional Theory (DFT) is a robust computational method used to investigate the electronic structure of molecules. By calculating the electron density, DFT can accurately predict various molecular properties, including geometries, energies, and spectroscopic characteristics.

In the study of 1,3-benzodithiole systems, DFT calculations are employed to understand how substituents, such as a 2-propyl group, influence the electronic distribution across the molecule. These calculations can determine bond lengths, bond angles, and dihedral angles of the optimized molecular structure. This information is crucial for understanding the steric and electronic effects of the propyl group on the benzodithiole core.

Table 1: Hypothetical DFT-Calculated Parameters for 1,3-Benzodithiole Derivatives

Parameter	Description	Significance for 1,3-Benzodithiole, 2-propyl-
Total Energy	The total energy of the molecule in its optimized geometry.	Indicates the stability of the compound.
Dipole Moment	A measure of the overall polarity of the molecule.	Helps predict solubility and intermolecular interactions.
Mulliken Atomic Charges	Calculated charge distribution on each atom.	Identifies electrophilic and nucleophilic sites, predicting reactivity.
Molecular Electrostatic Potential (MEP)	A 3D map of the electrostatic potential on the electron density surface.	Visually represents the charge distribution and sites for electrophilic/nucleophilic attack.

The presence of the electron-donating propyl group at the C2 position is expected to influence the electron density of the benzodithiole ring system, which can be precisely quantified through DFT calculations.

Molecular Orbital Calculations (e.g., HOMO/LUMO Analysis) and Electron Transfer Properties

Molecular orbital (MO) theory provides a detailed picture of the electronic behavior of molecules. The highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO) are the frontier molecular orbitals (FMOs) that play a crucial role in chemical reactivity and electronic properties.

The energy of the HOMO is related to the molecule's ability to donate electrons, while the energy of the LUMO relates to its ability to accept electrons. The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter that indicates the molecule's chemical stability and reactivity. A smaller gap suggests that the molecule is more reactive and can be more easily excited.

For "1,3-Benzodithiole, 2-propyl-", analysis of its FMOs would be instrumental in understanding its electron transfer properties, which are vital for applications in organic electronics.

Table 2: Key Parameters from HOMO/LUMO Analysis and Their Implications

Parameter	Formula	Description and Significance
HOMO Energy (EHOMO)	-	Represents the electron-donating capacity. Higher energy indicates a better electron donor.
LUMO Energy (ELUMO)	-	Represents the electron-accepting capacity. Lower energy indicates a better electron acceptor.
Energy Gap (ΔE)	ELUMO - EHOMO	Indicates chemical reactivity and kinetic stability. A smaller gap implies higher reactivity and lower stability.
Ionization Potential (IP)	≈ -EHOMO	The energy required to remove an electron from the molecule.
Electron Affinity (EA)	≈ -ELUMO	The energy released when an electron is added to the molecule.

Although specific calculated values for "1,3-Benzodithiole, 2-propyl-" are not documented in the searched scientific literature, it is anticipated that the HOMO would be primarily localized on the electron-rich benzodithiole moiety, while the LUMO distribution would also be centered on this ring system. The 2-propyl group, being an electron-donating alkyl group, would likely raise the energy of the HOMO, potentially leading to a smaller HOMO-LUMO gap compared to the unsubstituted 1,3-benzodithiole parent compound. This modification of the electronic properties is key to tuning the material for specific functions, such as in organic semiconductors.

Exploration of 1,3 Benzodithiole Derivatives in Advanced Materials Science

Design and Synthesis of Tetrathiafulvalene (TTF) Derivatives Incorporating Benzodithiole Units

Tetrathiafulvalene (TTF) and its derivatives are renowned for their strong π-electron-donating capabilities, making them fundamental components in the creation of organic conductors and semiconductors. The core strategy for synthesizing TTF derivatives, including those incorporating the 1,3-benzodithiole (B1625575) moiety, typically involves the coupling of 1,3-dithiole-2-one or 1,3-dithiole-2-thione precursors.

The synthesis of a TTF derivative containing a 2-propyl-1,3-benzodithiole unit would proceed through a multi-step process:

Formation of the Benzodithiole Precursor: The initial step involves the synthesis of the core heterocycle. For a derivative like 2-propyl-1,3-benzodithiole-2-one, a common route is the reaction of benzene-1,2-dithiol (catechol's sulfur analog) with a carbonyl source corresponding to the desired substituent, followed by oxidation.

Coupling Reaction: The central step in forming the TTF framework is a coupling reaction, most frequently a phosphite-mediated cross-coupling or homocoupling. In a homocoupling reaction, two molecules of a 1,3-benzodithiole-2-one or -thione precursor are reacted in triethyl phosphite at elevated temperatures to yield the symmetrical TTF derivative. For unsymmetrical TTFs, a cross-coupling reaction between two different dithiole precursors is employed. nih.gov

The general scheme for the homocoupling is illustrated below:

Two molecules of a 1,3-benzodithiole precursor (where X is O or S) react in the presence of triethyl phosphite to form the symmetrical TTF derivative.

The choice of substituent at the 2-position, such as a propyl group, is crucial for modifying the material's processability. While the core benzodithiole unit dictates the fundamental electronic properties, the alkyl chain enhances solubility in organic solvents, which is essential for solution-based processing techniques used in fabricating thin-film electronic devices.

Recent advancements have also introduced alternative synthetic methods, such as copper-catalyzed protocols for the formation of the benzodithiole skeleton from 2-bromo-benzothioamides, offering an efficient and modular approach to these important precursors. acs.org

Investigation of Electronic Properties in Benzodithiole-Containing π-Conjugated Systems

The electronic properties of TTF derivatives are central to their function in materials science. The TTF core is a powerful π-electron donor, a property that arises from the increased aromaticity of the dithiolium rings upon oxidation. nih.gov TTF can undergo two sequential and reversible one-electron oxidations to form a stable radical cation (TTF•⁺) and a dication (TTF²⁺). nih.gov This redox behavior is fundamental to the conductivity of its charge-transfer salts and its function as a semiconductor.

The incorporation of the 1,3-benzodithiole unit into the TTF framework directly influences the molecule's electronic structure. The fused benzene (B151609) ring extends the π-conjugation of the system, which typically modulates the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.

Key electronic properties are typically investigated using electrochemical methods like cyclic voltammetry (CV). CV measurements provide the oxidation potentials, which are indicative of the HOMO energy level and the electron-donating strength of the molecule. For benzodithiole-containing TTF systems, two reversible oxidation waves are characteristically observed.

The 2-propyl substituent has a modest electronic impact. As an alkyl group, it is weakly electron-donating through an inductive effect, which may slightly lower the oxidation potentials compared to an unsubstituted analogue. However, its primary influence is on the material's morphology in the solid state. The steric bulk of the propyl group can affect the intermolecular π-π stacking distance and geometry, which in turn has a profound impact on charge transport properties.

Table 1: Typical Electrochemical Properties of Benzodithiole-TTF Derivatives

Property	Description	Typical Values (vs. Ag/AgCl)
First Oxidation Potential (E¹₁/₂)	The potential at which the neutral TTF molecule is oxidized to its radical cation (TTF•⁺). Correlates with the HOMO energy level.	+0.30 V to +0.50 V
Second Oxidation Potential (E²₁/₂)	The potential at which the radical cation is oxidized to the dication (TTF²⁺).	+0.70 V to +0.90 V
HOMO-LUMO Gap (E_gap)	The energy difference between the HOMO and LUMO levels, often estimated from electrochemical and optical data. It determines the material's absorption spectrum and intrinsic semiconductor character.	1.5 eV to 2.5 eV

Applications in Organic Electronic Materials and Conductors

The unique electronic structure of benzodithiole-containing TTF derivatives makes them highly suitable for a range of applications in organic electronics. Their ability to act as strong electron donors (p-type materials) and to self-assemble into ordered structures is key to their utility.

Organic Field-Effect Transistors (OFETs): In OFETs, the TTF derivative serves as the active semiconductor layer where charge transport occurs. rsc.org The performance of an OFET is highly dependent on the charge carrier mobility of the semiconductor. High mobility requires efficient intermolecular charge hopping, which is facilitated by close and ordered π-π stacking of the molecules in the solid state. tcichemicals.com The 2-propyl substituent plays a critical role here; while it enhances solubility for device fabrication, its steric hindrance must be balanced to allow for favorable molecular packing that promotes high mobility. Materials based on sulfur-containing heterocycles have demonstrated promising performance as p-type semiconductors in OFETs, with some achieving mobilities comparable to amorphous silicon. rsc.orgnih.gov

Organic Photovoltaics (OPVs): In OPV, or organic solar cell, applications, these molecules are used as the electron-donor material in a bulk heterojunction (BHJ) blend with an electron-acceptor material (often a fullerene derivative or a non-fullerene acceptor). The donor material's role is to absorb light, form an exciton (a bound electron-hole pair), and then donate the electron to the acceptor at the donor-acceptor interface. The HOMO level of the donor is a critical parameter as it influences the open-circuit voltage (Voc) of the solar cell. The extended π-conjugation provided by the benzodithiole unit helps in tuning the material's light absorption profile to better match the solar spectrum.

Table 2: Applications of Benzodithiole-Containing π-Conjugated Systems

Application	Function of Benzodithiole Derivative	Key Enabling Properties
Organic Field-Effect Transistors (OFETs)	p-Type Semiconductor (Active Layer)	- Strong electron-donating character Ability to form ordered molecular packing Good charge carrier mobility
Organic Photovoltaics (OPVs)	Electron Donor Material	- Broad light absorption Appropriate HOMO level for high Voc Good miscibility with acceptor materials
Organic Conductors	Component of Charge-Transfer Salts	- Stable radical cation state Formation of conductive segregated stacks

Emerging Research Directions and Future Perspectives for 1,3 Benzodithiole Chemistry

Development of Novel Synthetic Routes and Sustainable Methodologies

The advancement of 1,3-benzodithiole (B1625575) chemistry is intrinsically linked to the development of efficient and environmentally benign synthetic protocols. Traditional methods often require harsh conditions or multi-step procedures, limiting their scope and sustainability.

Recent breakthroughs include the development of copper-catalyzed methodologies that offer a more direct and atom-economical approach. One such notable strategy involves the reaction between 2-bromo-benzothioamides and elemental sulfur (S₈). nih.govacs.org This method is significant as it utilizes readily available starting materials and a copper catalyst to facilitate the formation of the benzodithiole ring system. nih.gov The reaction proceeds efficiently under relatively mild conditions, tolerating a variety of functional groups on both the aromatic ring and the imine nitrogen. acs.org For instance, substrates with electron-donating groups (like methyl and methoxy) and electron-withdrawing groups (such as chloro and fluoro) on the benzene (B151609) ring have been successfully employed, furnishing the desired benzodithiole products in good to excellent yields (75–91%). acs.org

Table 1: Copper-Catalyzed Synthesis of 1,3-Benzodithiole Derivatives

Starting Material (1)	Catalyst/Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Reference
2-bromo-N-phenylbenzothioamide	CuI / o-phen	Cs₂CO₃	DMF	100	76	nih.gov
2-bromo-N-(4-methoxyphenyl)benzothioamide	CuI / o-phen	Cs₂CO₃	DMF	100	85	researchgate.net
2-bromo-5-chloro-N-phenylbenzothioamide	CuI / o-phen	Cs₂CO₃	DMF	100	88	acs.org
2-bromo-N-propylbenzothioamide	CuI / o-phen	Cs₂CO₃	DMF	100	82	researchgate.net

Future perspectives in this area are geared towards even more sustainable practices. This includes the exploration of biocatalytic routes, the use of greener solvents like ionic liquids, and the development of catalytic systems based on earth-abundant metals. mdpi.com The goal is to create synthetic pathways that not only are efficient but also minimize waste and environmental impact, aligning with the principles of green chemistry.

Exploration of New Reactivity Patterns and Transformation Pathways

Understanding the intrinsic reactivity of the 1,3-benzodithiole ring is crucial for its application as a synthetic intermediate. Emerging research is uncovering novel transformation pathways that expand its utility.

The mechanism of the aforementioned copper-catalyzed synthesis itself reveals a new reactivity pattern. It is proposed to proceed through a key benzothietane-2-imine intermediate, which is formed via an intramolecular Ullmann coupling reaction. nih.govacs.org This intermediate then undergoes cleavage of a carbon-sulfur bond to generate a ring-opened thiophenolate, which subsequently reacts with the sulfur source to form the final 1,3-benzodithiole product. nih.gov This pathway highlights a unique sulfur rearrangement process that was previously unexpected. acs.org

Furthermore, the synthesized 1,3-benzodithiole derivatives are not merely end-products but are valuable precursors for other important chemical entities. For example, they can be readily transformed into their corresponding 3H-benzo[c] nih.govacs.orgdithiol-3-one derivatives through acidic hydrolysis. acs.org These compounds, in turn, can be converted into synthetically important reagents such as Beaucage's reagent (3H-1,2-benzodithiol-3-one 1,1-dioxide), a widely used sulfur-transfer agent in oligonucleotide synthesis. acs.org This demonstrates the potential of the 1,3-benzodithiole core as a gateway to a diverse range of valuable organosulfur compounds. Future work will likely focus on exploiting the unique electronic environment of the dithiole ring to explore new cycloaddition reactions, C-H functionalization, and ring-opening polymerizations.

Integration into Multifunctional Molecular Architectures

A significant future direction for 1,3-benzodithiole chemistry is its incorporation into larger, multifunctional molecular architectures, particularly for applications in materials science and electronics. The electron-rich nature of the sulfur-containing heterocycle makes it an attractive candidate for a donor unit in donor-acceptor (D-A) conjugated systems.

While research on 1,3-benzodithiole-based materials is still nascent, parallels can be drawn from the extensive work on related heterocycles like benzothiadiazole (BTD) and benzodithiophene (BDT). rsc.orgnih.gov These molecules have been successfully used to construct conjugated polymers for organic solar cells (OSCs) and organic field-effect transistors (OFETs). rsc.orgresearchgate.net By strategically combining electron-donating units like 1,3-benzodithiole with various electron-accepting moieties, it is possible to tune the resulting material's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels. This control over the electronic band gap is essential for designing efficient materials for optoelectronic devices. nih.gov

Table 2: Conceptual Design of 1,3-Benzodithiole-Based Functional Molecules

Donor Unit	Potential Acceptor Unit	Resulting Architecture	Potential Application
1,3-Benzodithiole	Benzothiadiazole (BTD)	D-A-D Oligomer/Polymer	Organic Photovoltaics (OPV)
1,3-Benzodithiole	Diketopyrrolopyrrole (DPP)	D-A Copolymer	Organic Field-Effect Transistors (OFETs)
1,3-Benzodithiole	Perylene Diimide (PDI)	D-π-A Small Molecule	Non-Fullerene Acceptors
1,3-Benzodithiole	Thiadiazole	D-A Conjugated System	Organic Light-Emitting Diodes (OLEDs)

The introduction of substituents at the 2-position, such as the propyl group in 1,3-Benzodithiole, 2-propyl-, can further modulate solubility and solid-state packing, which are critical parameters for device performance. Future research will focus on the synthesis and characterization of these novel D-A systems to establish structure-property relationships and evaluate their performance in electronic devices.

Interplay of Theoretical Predictions and Experimental Validation in Benzodithiole Systems

The synergy between computational chemistry and experimental synthesis is becoming indispensable for the rational design of new molecules and materials. In the context of 1,3-benzodithiole chemistry, theoretical predictions offer a powerful tool to guide synthetic efforts and understand experimental outcomes.

Computational methods, particularly Density Functional Theory (DFT), can provide deep insights into the structural and electronic properties of benzodithiole derivatives. mdpi.com Calculations can accurately predict molecular geometries, orbital energy levels (HOMO/LUMO), electron distribution, and spectroscopic properties before a molecule is ever synthesized. chemrxiv.org This predictive power is invaluable for screening potential candidates for specific applications, such as the D-A architectures discussed previously. For example, theoretical calculations can estimate the band gap of a proposed polymer, allowing researchers to prioritize the synthesis of the most promising materials. chemrxiv.org

Table 3: Correlation of Theoretical Predictions and Experimental Techniques

Predicted Property (Theory)	Computational Method	Experimental Validation Technique
Molecular Geometry / Bond Lengths	DFT (e.g., B3LYP)	X-ray Crystallography, NMR Spectroscopy
HOMO/LUMO Energy Levels	DFT, Time-Dependent DFT (TD-DFT)	Cyclic Voltammetry (CV), UV-Vis Spectroscopy
Electronic Transitions / Absorption Spectra	TD-DFT	UV-Vis and Fluorescence Spectroscopy
Reaction Mechanisms / Transition States	DFT	Kinetic Studies, Intermediate Trapping

Of course, experimental validation remains the ultimate arbiter. Techniques such as X-ray crystallography confirm predicted molecular structures, while cyclic voltammetry and UV-Vis spectroscopy provide empirical data on redox potentials and energy gaps that can be compared with theoretical values. chemrxiv.org This iterative cycle of prediction, synthesis, and characterization accelerates the discovery process, enabling a more targeted and efficient exploration of the chemical space available to 1,3-benzodithiole systems. Future work will likely see the increasing use of machine learning and other data-driven approaches to build more accurate predictive models for designing benzodithiole-based molecules with tailored properties.

Q & A

Basic: What synthetic methodologies are recommended for preparing 2-propyl-1,3-benzodithiole, and how do reaction parameters impact yield?

Answer:
The synthesis of 2-propyl-1,3-benzodithiole derivatives typically involves cycloaddition reactions or organocatalytic pathways. For example, 1,3-dipolar cycloaddition of 1,3-benzodithiole-2-thione with benzyne in the presence of HCl can yield bicyclic sulfonium intermediates, which are further functionalized . Organocatalytic enantioselective Michael additions using 1,3-benzodithiole-based reagents (e.g., BDT) require optimized conditions, such as solvent polarity (THF or chloroform), temperature (0–25°C), and stoichiometric ratios of enals to achieve >90% enantiomeric excess . Purification via column chromatography (hexane/ethyl acetate) or recrystallization (ethanol) is critical for isolating high-purity products (>95% by HPLC) .

Table 1: Comparison of Synthetic Routes

Method	Reagents/Conditions	Yield (%)	Purity (%)	Reference
Cycloaddition	Benzyne, HCl, THF, 24h, RT	78	92
Organocatalytic Michael	BDT, enal, THF, 0°C, 48h	85	98

Basic: What analytical techniques are most reliable for structural elucidation of 2-propyl-1,3-benzodithiole derivatives?

Answer:
X-ray crystallography is the gold standard for determining molecular geometry, as demonstrated in studies of radical ion salts like (OMTTF)I₃, where bond distances and planar C₂S₂C fragments confirm charge distribution . Hirshfeld surface analysis complements crystallography by quantifying intermolecular interactions (e.g., S⋯S, I⋯I) in non-centrosymmetric crystals . NMR (¹H/¹³C) and high-resolution mass spectrometry (HRMS) are essential for verifying molecular weight and substituent positioning, particularly for aryl-functionalized derivatives .

Advanced: How do aryl substituents modulate the semiconductor properties of 2-propyl-1,3-benzodithiole-based materials?

Answer:
Introducing aryl groups (e.g., thiopyran-4-ylidene) enhances π-conjugation, improving charge carrier mobility. For instance, aryl-substituted derivatives exhibit hole mobilities of 0.1–0.5 cm²/V·s in organic field-effect transistors (OFETs), compared to <0.01 cm²/V·s for unsubstituted analogs . Substituent electronic effects (e.g., electron-withdrawing vs. donating groups) further tune bandgap energies (1.8–2.2 eV) and redox potentials (−0.3 to −0.1 V vs. Ag/AgCl) . Experimental optimization includes solvent annealing (chlorobenzene) and thin-film morphology control (AFM analysis) .

Advanced: How can researchers resolve contradictions in reported crystal structures of 1,3-benzodithiole derivatives?

Answer:
Discrepancies in crystal packing (e.g., centrosymmetric vs. non-centrosymmetric dimers) arise from subtle variations in synthesis conditions (e.g., iodine excess in radical salt formation) . To resolve these, employ:

• Hirshfeld analysis : Quantifies intermolecular interactions (e.g., I⋯I vs. S⋯S dominance) .
• Symmetry considerations : Compare unit cell parameters (e.g., space groups P1̄ vs. P2₁/c) across modifications .
• DFT calculations : Validate energetically favorable packing modes using software like Gaussian .

Table 2: Crystallographic Data Comparison

Modification	Space Group	Intermolecular Interactions	Reference
OMTTF-I₃ (IV)	P1̄	I⋯I (3.5 Å), S⋯S (3.4 Å)
BDT Spiro	P2₁/c	S⋯C (3.3 Å)

Advanced: What strategies optimize 2-propyl-1,3-benzodithiole derivatives as reagents in enantioselective catalysis?

Answer:
Key strategies include:

• Catalyst design : Proline-derived organocatalysts enable asymmetric Michael additions with enals, achieving >90% ee .
• Solvent optimization : Polar aprotic solvents (e.g., DMF) enhance electrophilicity of enals, accelerating reaction rates .
• Temperature control : Low temperatures (−20°C) minimize racemization during kinetic resolutions .
• Mechanistic studies : In situ FTIR and DFT calculations identify transition states, guiding substituent selection (e.g., electron-deficient aryl groups) .

Table 3: Catalytic Performance Metrics

Substrate	Catalyst	ee (%)	Yield (%)	Reference
Enals	Proline-BDT	92	85
Fluorinated	BDT	88	78